
Decahydronaphthalene (Decalin) Technical
Support Center: A Guide for Researchers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Decahydronaphthalene

CAS No.: 493-02-7

Cat. No.: B3029027

Get Quote

This guide serves as a critical resource for laboratory personnel engaged in research and

development, providing in-depth technical support for the safe handling and storage of

Decahydronaphthalene (also known as Decalin). Our objective is to move beyond mere

procedural lists, offering a self-validating system of protocols grounded in chemical principles to

ensure both experimental integrity and personal safety.

Section 1: Frequently Asked Questions (FAQs) -
Core Knowledge
This section addresses the fundamental questions regarding the properties and immediate

hazards of Decahydronaphthalene.

Q1: What is Decahydronaphthalene, and what are its
critical physical and chemical properties?
Answer: Decahydronaphthalene (CAS No. 91-17-8) is a saturated bicyclic hydrocarbon

solvent widely used for resins, fats, and waxes.[1][2] It exists as a clear, colorless liquid with a

characteristic aromatic or camphor-like odor.[3][4] Understanding its physical properties is the
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first step in safe handling, as they dictate its behavior in a laboratory setting. For instance, its

vapor is heavier than air, meaning it can accumulate in low-lying areas, and it is less dense

than water, causing it to float.[3][4][5]

Expert Insight: The compound exists as two stereoisomers, cis-decalin and trans-decalin.[2]

While their properties are similar, the trans isomer is more thermodynamically stable.[2]

Commercially available Decahydronaphthalene is typically a mixture of these isomers.[6] The

specific isomer ratio can influence physical properties like melting point.

Table 1: Physical and Chemical Properties of Decahydronaphthalene

Property Value Source(s)

Molecular Formula C₁₀H₁₈ [7]

Molecular Weight 138.25 g/mol [3][4]

Appearance Clear, colorless liquid [3][8]

Odor Aromatic, camphor-like [3][9]

Boiling Point ~187-191 °C (368-376 °F) [1][9]

Melting Point ~ -43 to -44 °F (-40 °C) [4][5]

Flash Point ~57-58 °C (134-136.4 °F) [8][10][11]

Autoignition Temp. ~250 °C (482 °F) [5][11]

Explosive Limits 0.7% - 4.9% by volume in air [1][11]

Specific Gravity ~0.88 - 0.89 g/mL at 20-25 °C [1][5][9]

Vapor Density Heavier than air [3][12]

Water Solubility Insoluble/Poor [2][3][4]

Q2: What are the primary hazards I should be aware of
when working with Decahydronaphthalene?
Answer: Decahydronaphthalene presents three primary categories of hazards: health,

flammability, and chemical reactivity.
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Health Hazards: It is toxic if inhaled and can cause severe skin burns and serious eye

damage.[7][13] Inhalation of high concentrations may lead to central nervous system effects

like headache, dizziness, and nausea.[8] Aspiration into the lungs, which can occur if

swallowed, may be fatal.[7][8]

Flammability Hazards: It is a combustible liquid with a flash point of approximately 58°C.[1]

[11][12] Its vapors can form explosive mixtures with air and may travel a considerable

distance to an ignition source and flash back.[5][12]

Chemical Reactivity Hazards: The most significant reactivity hazard is its potential to form

explosive peroxides when exposed to air, light, or heat over time.[5][8][12] It is also

incompatible with strong oxidizing agents such as nitrates, perchlorates, and peroxides.[8]

[12]

Q3: What specific Personal Protective Equipment (PPE)
is mandatory for handling Decahydronaphthalene?
Answer: A multi-layered PPE approach is essential to prevent exposure. The selection of PPE

is not merely a checklist; it's a system designed to protect against specific, known hazards.

Causality: The requirement for solvent-resistant gloves stems from Decahydronaphthalene's

ability to de-fat the skin, leading to irritation, dermatitis, and increased absorption.[5][8] Eye

protection is critical due to its classification as a substance that can cause severe eye damage.

[7] Respiratory protection becomes necessary when engineering controls cannot maintain

airborne concentrations below exposure limits.

Table 2: Recommended Personal Protective Equipment (PPE) for Decahydronaphthalene
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Protection Type Specification Rationale and Source(s)

Hand Protection

Solvent-resistant gloves (e.g.,

Nitrile, Neoprene). Tested

according to EN 374.

Prevents skin contact,

irritation, and dermatitis.[7][10]

[12]

Eye/Face Protection

Safety goggles with side

shields. A face shield should

be worn for splash hazards.

Protects against severe eye

irritation and potential burns.[7]

[10]

Skin/Body Protection

Protective clothing (lab coat),

closed-toe shoes. Consider

chemically resistant aprons for

larger quantities.

Minimizes the risk of skin

exposure from spills or

splashes.[10][12]

Respiratory Protection

Required when vapors are

generated. Use a respirator

with organic vapor cartridges.

Protects against inhalation

toxicity and respiratory tract

irritation.[9][10][12]

Q4: What are the definitive storage requirements to
maintain the stability and safety of
Decahydronaphthalene?
Answer: Proper storage is the most critical control measure for preventing incidents, particularly

those related to peroxide formation and fire.

Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.[8][10]

Ignition Sources: All sources of ignition, including smoking, open flames, and spark-

producing equipment, are strictly prohibited in the storage area.[10][12]

Container: Keep the container tightly closed to prevent the escape of vapors and the entry of

air.[7][8]

Inert Atmosphere: For long-term storage, the material should be kept under an inert nitrogen

blanket to prevent contact with oxygen, which is necessary for peroxide formation.[1][8]

Incompatibilities: Segregate from strong oxidizing agents.[8][10][12]
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Section 2: Troubleshooting Guides - Addressing
Specific Issues
This section provides actionable protocols for specific challenges you may encounter during

your experiments.

Q5: I have an old container of Decahydronaphthalene.
How do I address the risk of explosive peroxide
formation?
Answer: Any container of a peroxidizable solvent like Decahydronaphthalene that has been

opened and stored for an extended period (e.g., >12 months) or is of unknown age should be

treated with extreme caution.[8][9] Do not move or open a container if you observe crystal

formation, as these could be shock-sensitive peroxide crystals.[8]

Expert Insight: Peroxide formation is an autoxidation process accelerated by oxygen, light, and

heat. The peroxide concentration can increase to dangerous levels, especially if the solvent is

evaporated or distilled.[8] Therefore, peroxide testing before any heating or concentration step

is mandatory.

Safety First: Don appropriate PPE, including a face shield and heavy-duty gloves. Work

behind a safety shield.

Sample Collection: If the container can be opened safely, take a small aliquot (1-2 mL) of the

solvent.

Testing: Use commercially available peroxide test strips. Dip the strip into the solvent for the

time specified by the manufacturer.

Interpretation: Compare the color of the strip to the chart provided.

< 30 ppm: Safe for general use.

30-100 ppm: Potentially hazardous. The solvent should be decontaminated or disposed of

promptly. Do not distill or concentrate.
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> 100 ppm or Presence of Crystals:Extremely Dangerous. Do not handle the container.

Contact your institution's Environmental Health & Safety (EHS) office immediately for

specialized disposal.
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Start: Peroxide-Forming Solvent (PFS) Management

Handling & Storage Protocol

Annual Review & Decision Point

Action Based on Peroxide Level

Receive or Open New
Container of Decahydronaphthalene

Date Container When Opened

Store in Cool, Dark Place
Away from Air/Light

(Preferably under Nitrogen)

Test for Peroxides
Periodically (e.g., every 6 months)

During use

Is Container > 1 Year Old
or has it been opened?

Visually Inspect for Crystals
(Do NOT shake or open)

Yes

Safe for Continued Use
(Re-test before distillation)

No

Test for Peroxides

Peroxide Level > 30 ppm?

Crystals or Precipitate Found?

No

EXTREMELY DANGEROUS
Do Not Touch!

Contact EHS Immediately

Yes

No

Decontaminate or
Dispose of as Hazardous Waste

Yes

Click to download full resolution via product page

Caption: Workflow for Managing Potentially Peroxide-Forming Solvents.
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Q6: What is the correct procedure for cleaning up a
minor laboratory spill (<1 Liter) of
Decahydronaphthalene?
Answer: A prompt and correct response to a minor spill can prevent a more serious incident.

The key is to control, contain, and clean up the spill safely. This procedure is only for minor

spills where personnel are trained and have the necessary supplies.[14] For large spills,

evacuate the area and call emergency services.[12]

Alert & Isolate: Immediately alert personnel in the area.[15] Isolate the spill area to prevent

spreading.[15]

Ventilate: Ensure the area is well-ventilated. If working in a fume hood, keep it running.

Eliminate Ignition Sources: Remove all potential ignition sources (hot plates, motors, etc.)

from the immediate vicinity.[5][12]

Don PPE: Wear the appropriate PPE as outlined in Table 2, including respiratory protection if

necessary.[15]

Containment: Use a non-combustible, inert absorbent material like sand, dry lime,

vermiculite, or diatomaceous earth.[5][10][12] Create a dike by placing the absorbent around

the spill's perimeter first, then work inwards.[14][15]

Absorption: Cover the spill completely with the absorbent material and allow it to be fully

absorbed.[8][15]

Collection: Using non-sparking tools, carefully scoop the contaminated absorbent material

into a suitable, labeled container for hazardous waste.[5][8]

Decontamination: Wipe the spill area with soap and water. If the material is highly toxic, the

cleaning materials and rinse water should also be collected as hazardous waste.[15]

Disposal: Seal and label the waste container. Dispose of it according to your institution's

hazardous waste procedures.[12]

Restock: Replenish the spill kit supplies used.[15]
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Caption: Laboratory Spill Response Workflow for Decahydronaphthalene.
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Q7: My Decahydronaphthalene has a yellow tint. Is it still
usable?
Answer: A colorless to yellow appearance is sometimes noted for Decahydronaphthalene.[12]

However, discoloration can also be an indicator of impurity or degradation, which could include

the formation of peroxides or other byproducts. If the solvent's purity is critical for your

application, or if the discoloration is significant and unexpected, it is best to err on the side of

caution. You should test the material for peroxides (as per the protocol in Q5) before use. If in

doubt, dispose of it as hazardous waste.

Q8: Which common laboratory materials are
incompatible with Decahydronaphthalene?
Answer: Beyond strong oxidizing agents, you should consider material compatibility for storage

containers and experimental apparatus. While general industry practice includes storage in

carbon steel vessels, laboratory use often involves plastics and elastomers.[1] Polypropylene,

for example, has poor compatibility and should not be used for long-term storage as it can be

attacked by the solvent.[16] Always consult a chemical compatibility chart for specific materials

(e.g., tubing, seals, container liners) before use.

Section 3: Emergency Protocols
Q9: What are the correct first aid measures for different
types of exposure to Decahydronaphthalene?
Answer: Immediate and appropriate first aid is crucial. Ensure emergency shower and eyewash

stations are accessible.[12]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][12]

Skin Contact: Quickly remove all contaminated clothing. Immediately wash the contaminated

skin with plenty of soap and water.[12] Seek medical attention if irritation persists.[3]

Inhalation: Remove the individual from the exposure area to fresh air immediately.[8] If

breathing is difficult or has stopped, administer artificial respiration and provide oxygen if
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available. Seek immediate medical attention.[7][8]

Ingestion: Do NOT induce vomiting due to the severe aspiration hazard.[17] If the person is

conscious, rinse their mouth with water. Call a poison control center or physician

immediately.[7][17]

Q10: In the event of a fire, how should it be
extinguished?
Answer: Decahydronaphthalene is a combustible liquid.[12] In case of a fire, use dry

chemical, carbon dioxide (CO₂), water spray, or alcohol-resistant foam extinguishers.[3][5][12]

Do not use a solid stream of water as it may be inefficient and could spread the flammable

liquid.[3][5] Use water spray to keep fire-exposed containers cool to prevent them from

rupturing or exploding.[12] Personnel must be trained in firefighting techniques to handle such

fires.[12]

Section 4: Disposal Guidelines
Q11: How must I dispose of waste
Decahydronaphthalene and materials contaminated with
it?
Answer: Decahydronaphthalene and any materials used to clean up its spills (absorbents,

PPE) must be treated as hazardous waste.[7][12]

Collection: Collect waste solvent and contaminated materials in a designated, properly

sealed, and clearly labeled hazardous waste container.

Segregation: Do not mix this waste with other waste streams unless permitted by your

institution's EHS guidelines. Relatively unreactive organic reagents should be collected

separately from halogenated solvents.[13]

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

management program. Do not pour Decahydronaphthalene down the drain, as it is very

toxic to aquatic life and can damage plumbing systems.[7][11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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